Cas no 898749-15-0 ((3-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

(3-Chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone is a specialized aromatic ketone featuring a chloro-fluoro-substituted phenyl ring and a dihydropyrrole-functionalized benzyl moiety. This compound is of interest in pharmaceutical and agrochemical research due to its structural complexity, which allows for potential applications as an intermediate in the synthesis of biologically active molecules. The presence of both halogen and heterocyclic groups enhances its reactivity and binding affinity, making it useful in medicinal chemistry for scaffold diversification. Its well-defined molecular architecture facilitates precise modifications, aiding in the development of targeted compounds with optimized properties. The compound is typically handled under controlled conditions due to its reactive functional groups.
(3-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone structure
898749-15-0 structure
Product Name:(3-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
CAS No:898749-15-0
MF:C18H15ClFNO
MW:315.769207239151
MDL:MFCD03842374
CID:1945608
PubChem ID:24725096
Update Time:2025-10-29

(3-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • 3-CHLORO-4-FLUORO-3'-(3-PYRROLINOMETHYL) BENZOPHENONE
    • (3-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
    • LogP
    • (3-chloro-4-fluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
    • DTXSID60643492
    • 3-CHLORO-4-FLUORO-3'-(3-PYRROLINOMETHYL)BENZOPHENONE
    • (3-Chloro-4-fluorophenyl)[3-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone
    • MFCD03842374
    • (3-Chloro-4-fluorophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
    • 898749-15-0
    • 1-{[3-(3-chloro-4-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
    • (3-Chloro-4-fluorophenyl){3-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
    • AKOS016020892
    • MDL: MFCD03842374
    • Inchi: 1S/C18H15ClFNO/c19-16-11-15(6-7-17(16)20)18(22)14-5-3-4-13(10-14)12-21-8-1-2-9-21/h1-7,10-11H,8-9,12H2
    • InChI Key: JIKPOGKTUAGJKZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(C1=CC=CC(=C1)CN1CC=CC1)=O)F

Computed Properties

  • Exact Mass: 315.08300
  • Monoisotopic Mass: 315.0826200Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 4.01980

(3-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Pricemore >>

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